(R)-1-(3-Bromophenyl)propan-1-amine hydrochloride

• IUPAC Name: (1R)-1-(3-bromophenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C9H12BrN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
• InChI Key: IGJRCDFUDNGJIS-SBSPUUFOSA-N
• Canonical SMILES: CCC(C1=CC(=CC=C1)Br)N.Cl
• Isomeric SMILES: CC[C@H](C1=CC(=CC=C1)Br)N.Cl
• Molecular Formula: C9H13BrClN
• Molecular Weight: 250.56 g/mol
• CAS No.: 623143-33-9

Description

“®-1-(3-Bromophenyl)propan-1-amine hydrochloride” is a chemical compound with the CAS Number: 623143-33-9. It has a molecular weight of 250.57 and its molecular formula is C9H13BrClN. It is a solid substance stored at room temperature in an inert atmosphere.

Molecular Structure Analysis

The InChI code for “®-1-(3-Bromophenyl)propan-1-amine hydrochloride” is 1S/C9H12BrN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical and Chemical Properties Analysis

“®-1-(3-Bromophenyl)propan-1-amine hydrochloride” is a solid substance that is stored at room temperature in an inert atmosphere.

Scientific Research Applications

Enzymatic Synthesis Strategies

(R)-1-(3-Bromophenyl)propan-1-amine hydrochloride is involved in various enzymatic synthesis strategies. Mourelle-Insua et al. (2016) developed enzymatic strategies for synthesizing enantioenriched amines, showcasing the synthesis of valuable precursors like Levofloxacin (Mourelle-Insua et al., 2016).

Biotransformation and Enzymatic Acylation

Gill et al. (2007) demonstrated an efficient biocatalytic process for the resolution of 1-(3′-bromophenyl)ethylamine, achieving high yield and enantiomeric excess through enantioselective lipase-mediated acylation (Gill et al., 2007).

Synthesis of Benzimidazoles

Lygin and Meijere (2009) explored the reaction of o-Bromophenyl isocyanide with primary amines to synthesize 1-substituted benzimidazoles, demonstrating the compound's utility in organic synthesis (Lygin & Meijere, 2009).

Preparation of Optical Active Intermediates

Fan et al. (2008) utilized (R)-1-(4-Methoxyphenyl)propan-2-amine, a related compound, for synthesizing an optically active intermediate for (R,R)-formoterol, highlighting its significance in pharmaceutical intermediates synthesis (Fan et al., 2008).

Cyclization Reactions in Organic Chemistry

Wongsa et al. (2013) demonstrated the use of propargyl amines in cyclization reactions to produce benzofuran derivatives, illustrating the broader scope of applications for amines in organic synthesis (Wongsa et al., 2013).

Synthesis of Chiral Amines

Corti et al. (2019) developed an integrated chromatographic system for characterizing ω‐transaminases, useful in the synthesis of chiral amines, indicating the role of amines in developing chiral compounds for pharmaceutical applications (Corti et al., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements associated with the compound include H302, H315, H319, and H335. Precautionary statements include P261 and P305+P351+P338.